Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate

• IUPAC Name: methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate
• InChI: InChI=1S/C9H7IN2O2/c1-14-9(13)6-2-3-8-11-4-7(10)12(8)5-6/h2-5H,1H3
• InChI Key: BOMNUWULLKLFNL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C(=NC=C2I)C=C1
• Molecular Formula: C9H7IN2O2
• DSSTOX Substance ID: DTXSID80585921
• Molecular Weight: 302.07 g/mol
• CAS RN: 460087-82-5

Description

“Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate” is a chemical compound with the molecular formula C9H7IN2O2. It is also known as “3-Iodoimidazo[1,2-a]pyridine-6-carboxylic acid methyl ester” and has a CAS Number of 460087-82-5.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7IN2O2/c1-14-9(13)6-2-3-8-11-4-7(10)12(8)5-6/h2-5H,1H3. This indicates the specific arrangement of atoms in the molecule and can be used to derive its structural formula.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 302.07. It is a solid at room temperature. The compound should be stored in a refrigerator and kept in a dark place under an inert atmosphere.

Scientific Research Applications

Synthesis and Chemical Reactivity

Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate, as part of the imidazo[1,2-a]pyridine family, has been the subject of various chemical synthesis and reactivity studies. For example, Wu et al. (2016) demonstrated the iodine-promoted sequential dual oxidative Csp3–H amination and Csp3–H iodination of aryl methyl ketones and pyridin-2-ylmethylamines, resulting in the construction of 1-iodoimidazo[1,5-a]pyridines in moderate to good yields (Wu et al., 2016). Furthermore, Zhou et al. (2019) developed a facile method for the synthesis of 3-iodoimidazo[1,2-a]pyridines, utilizing I2O5-mediated iodocyclization cascade with concomitant C═C bond cleavage (Zhou et al., 2019). These studies highlight thechemical versatility and reactivity of compounds within this class, including Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate, in various organic synthesis processes.

Pharmaceutical and Biological Potential

The imidazo[1,2-a]pyridine derivatives, closely related to Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate, have been explored for their potential pharmaceutical applications. Di Chiacchio et al. (1998) synthesized and tested a series of 2‐phenylimidazo[1,2‐a]pyridine‐3‐carboxylic esters, acids, and amides for their anti-inflammatory and analgesic activity (Di Chiacchio et al., 1998). Similarly, Abignente et al. (1982) investigated the antiinflammatory properties of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids (Abignente et al., 1982). These studies indicate the potential therapeutic applications of imidazo[1,2-a]pyridine derivatives in medicinal chemistry.

Advanced Material Synthesis

The imidazo[1,2-a]pyridine derivatives, including Methyl 3-iodoimidazo[1,2-a]pyridine-6-carboxylate, have also found use in the synthesis of advanced materials. Bahlaouan et al. (2011) developed a Cu(I)-mediated cross-coupling and heterocyclization reaction for the preparation of new pyrano[3',4':4,5]imidazo[1,2-a]pyridin-1-one compounds under mild, palladium-free conditions (Bahlaouan et al., 2011). This work demonstrates the applicability of these compounds in creating complex molecular architectures, which could be valuable in material science and organic electronics.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and others.

Synthesis routes and methods

Procedure details

N-iodosuccinamide (1.55 g, 6.89 mmol) was added to a solution of imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester (1.1 g, 6.24 mmol) in acetonitrile (50 mL) which had been cooled to 0° C. under a nitrogen atmosphere. The reaction stirred for 1 hr, then concentrated in vaccuo to a residue. The residue was dissolved in ethyl acetate (50 mL) and washed with 10% sodium bisulfate (2×10 ml) and brine (1×20 mL), then the organic layers were dried over MgSO4 and evaporated to give 3-iodo-imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester as a pale yellow solid (1.79 g, 95%). 1H NMR (250 MHz, CDCl3): δ 8.91 (s, 1H), 7.85 (dd, 1H, J=2.5, J=10), 7.80 (s, 1H), 7.69 (d, 1H, J=10), 4.01 (s, 3H).